N-(2-methyl-4-oxo-3-(p-tolyl)-3,4-dihydroquinazolin-6-yl)cyclopropanecarboxamide

• IUPAC Name: N-[2-methyl-3-(4-methylphenyl)-4-oxoquinazolin-6-yl]cyclopropanecarboxamide
• InChI: InChI=1S/C20H19N3O2/c1-12-3-8-16(9-4-12)23-13(2)21-18-10-7-15(11-17(18)20(23)25)22-19(24)14-5-6-14/h3-4,7-11,14H,5-6H2,1-2H3,(H,22,24)
• InChI Key: JVHHTYUWOHMFBG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=NC3=C(C2=O)C=C(C=C3)NC(=O)C4CC4)C
• Molecular Formula: C20H19N3O2
• Molecular Weight: 333.4 g/mol

Description

N-(2-methyl-4-oxo-3-(p-tolyl)-3,4-dihydroquinazolin-6-yl)cyclopropanecarboxamide, also known as MQCA, is a synthetic compound that belongs to the class of quinazoline derivatives. It has been extensively studied for its potential applications in various scientific research fields, including medicinal chemistry, pharmacology, and biochemistry.

Scientific Research Applications

Antimicrobial Applications

A study highlighted the synthesis of a series of compounds related to the mentioned chemical, which were screened for in vitro antibacterial and antifungal activities against various pathogens such as Escherichia coli, Staphylococcus aureus, Pseudomonas aeruginosa, Staphylococcus pyogenes, Candida albicans, Aspergillus niger, and Aspergillus clavatus. These compounds, including the one of interest, were found to possess potential antimicrobial properties, indicating their significance in the development of new antimicrobial agents (Desai, Dodiya, & Shihora, 2011).

Synthesis and Chemical Properties

Another aspect of research on this compound relates to its synthesis methods and the exploration of its chemical properties. For example, the cyclopropanation process has been applied to related compounds, leading to the development of new synthetic routes and potential applications in medicinal chemistry. These studies provide valuable insights into the mechanisms and chemical behavior of these compounds, laying the groundwork for further pharmacological investigations (Szakonyi, Fülöp, Tourwé, & de Kimpe, 2002).

Application in Drug Development

The compound and its derivatives have been investigated for their roles in the synthesis of pharmaceutical agents. Research focused on the development of a CGRP (calcitonin gene-related peptide) receptor inhibitor showcases the utility of such compounds in creating potent antagonists through a convergent, stereoselective synthesis approach. This demonstrates the compound's relevance in the pharmaceutical industry, particularly in the design and synthesis of new drugs for treating conditions mediated by the CGRP receptor (Cann et al., 2012).

Antitumor Applications

The quinazolinone framework, integral to the structure of the discussed compound, has been utilized in the design and synthesis of antitumor agents. Research into water-soluble analogues of quinazolin-4-one-based antitumor agents reveals the potential of these compounds in overcoming solubility issues and enhancing cytotoxicity against cancer cells. This line of research underscores the importance of the compound's core structure in developing new chemotherapeutic agents (Bavetsias et al., 2002).